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Compound of Interest

3-Fluoro-5-methylphenylacetic
Compound Name:

acid

Cat. No. B1303433

This document provides a detailed overview of the physicochemical properties, specifically the
melting point, of 3-Fluoro-5-methylphenylacetic acid. It includes a standard experimental
protocol for melting point determination and a representative synthesis pathway. This guide is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Physicochemical Data

The key physicochemical properties of 3-Fluoro-5-methylphenylacetic acid are summarized
in the table below for quick reference.
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Property Value Reference
CAS Number 518070-22-9
Molecular Formula CoHsFO2
Molecular Weight 168.17 g/mol [1]
Melting Point 110-115°C
Appearance White to off-white crystalline
solid
Purity 95%

Experimental Protocol: Melting Point Determination

The melting point of 3-Fluoro-5-methylphenylacetic acid can be determined using the
capillary melting point method. This standard procedure provides a melting range, which is
indicative of the compound's purity.

Materials and Equipment:

Melting point apparatus

Capillary tubes (sealed at one end)

3-Fluoro-5-methylphenylacetic acid sample

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 3-Fluoro-5-methylphenylacetic acid sample is completely
dry and in the form of a fine powder. If necessary, gently grind the crystalline solid using a
mortar and pestle.
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o Loading the Capillary Tube: Carefully tap the open end of a capillary tube into the powdered
sample to pack a small amount of the compound into the tube. The packed sample should
be approximately 2-3 mm in height.

o Placing the Tube in the Apparatus: Insert the loaded capillary tube into the heating block of
the melting point apparatus.

e Heating and Observation:

o Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20 °C
below the expected melting point (in this case, around 90-95 °C).

o Decrease the heating rate to 1-2 °C per minute to ensure accurate determination.
o Observe the sample closely through the magnifying lens.
e Recording the Melting Range:

o Record the temperature at which the first drop of liquid appears. This is the lower limit of
the melting range.

o Continue to observe and record the temperature at which the entire sample has
completely melted into a clear liquid. This is the upper limit of the melting range.

o Post-Analysis: Allow the apparatus to cool down before performing any subsequent
measurements.

Synthesis Pathway

The following diagram illustrates a plausible synthetic route for 3-Fluoro-5-
methylphenylacetic acid, starting from 3-Fluoro-5-methylaniline. This pathway represents a
logical sequence of reactions commonly employed in organic synthesis.
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Caption: A potential synthesis route for 3-Fluoro-5-methylphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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